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Compound of Interest

Compound Name: Sinitrodil

CAS No.: 143248-63-9

Cat. No.: B1681798

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Sinitrodil, a guanylate cyclase stimulant, requires careful handling and

adherence to established disposal protocols to mitigate potential hazards. While a specific

Safety Data Sheet (SDS) with disposal instructions for Sinitrodil is not readily available in the

public domain, this guide provides a comprehensive, step-by-step procedure for its safe

disposal based on the compound's chemical class (organic nitrate) and general best practices

for pharmaceutical waste in a research environment.

Key Chemical and Physical Properties of Sinitrodil
A summary of the known quantitative data for Sinitrodil is presented below. This information is

crucial for understanding the compound's characteristics and potential hazards.
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Property Value

Molecular Formula C₁₀H₁₀N₂O₅

Molecular Weight 238.2 g/mol

Appearance Solid (form not specified)

Storage Temperature -20°C to -80°C

Procedural Guidance for Sinitrodil Disposal
The following step-by-step protocol outlines the recommended procedures for the proper

disposal of Sinitrodil in a laboratory setting. This guidance is predicated on the principles of

minimizing exposure, preventing environmental contamination, and adhering to regulatory

requirements.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling Sinitrodil for disposal, a thorough hazard assessment should be conducted.

Given its classification as an organic nitrate, it should be handled with caution.

Required PPE: At a minimum, personnel should wear a standard laboratory coat, nitrile

gloves, and chemical safety goggles.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is paramount to ensure safe handling and disposal.

Designated Waste Container: All Sinitrodil waste, including pure compound, contaminated

materials (e.g., pipette tips, weighing paper), and solutions, should be collected in a

designated hazardous waste container.

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and

include the full chemical name ("Sinitrodil"), its concentration (if in solution), and the primary

hazard(s) (e.g., "Organic Nitrate," "Toxic").
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Incompatible Materials: Do not mix Sinitrodil waste with incompatible materials. As a

general precaution for organic nitrates, avoid contact with strong acids, bases, and reducing

agents.[1]

Container Integrity: Ensure the waste container is in good condition, compatible with the

chemical, and can be securely closed.[2]

Step 3: Storage of Chemical Waste
Proper storage of the collected Sinitrodil waste is crucial while awaiting final disposal.

Secure Location: Store the sealed hazardous waste container in a designated, well-

ventilated, and secure satellite accumulation area within the laboratory.

Secondary Containment: It is best practice to place the primary waste container within a

secondary containment unit to prevent the spread of material in case of a leak.

Step 4: Final Disposal Procedure
The final disposal of Sinitrodil waste must be conducted by a licensed environmental

management vendor in accordance with all applicable federal, state, and local regulations,

such as the Resource Conservation and Recovery Act (RCRA) in the United States.[3][4][5]

Contact Environmental Health and Safety (EHS): The primary investigator or laboratory

manager must contact the institution's EHS department to arrange for the pickup and

disposal of the Sinitrodil hazardous waste.

Incineration: The most common and recommended method for the disposal of

pharmaceutical and hazardous organic chemical waste is high-temperature incineration by a

licensed facility.

Do Not Dispose Down the Drain: Sinitrodil and its solutions should never be disposed of

down the sanitary sewer system.

Step 5: Decontamination of Labware
Any laboratory equipment or glassware that has come into contact with Sinitrodil must be

thoroughly decontaminated.
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Rinsing: Rinse the contaminated labware with an appropriate solvent (e.g., ethanol or

acetone), collecting the rinsate as hazardous waste.

Washing: After the initial rinse, wash the labware with soap and water.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Sinitrodil.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of Sinitrodil, thereby protecting themselves, their colleagues, and the

environment. Always consult with your institution's Environmental Health and Safety

department for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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